N-ethyl-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide

• IUPAC Name: N-ethyl-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide
• InChI: InChI=1S/C18H16N2O2/c1-2-19-18(22)17(21)15-13-10-6-7-11-14(13)20-16(15)12-8-4-3-5-9-12/h3-11,20H,2H2,1H3,(H,19,22)
• InChI Key: CEKVDQYKMKPHTG-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)C1=C(NC2=CC=CC=C21)C3=CC=CC=C3
• Molecular Formula: C18H16N2O2
• DSSTOX Substance ID: DTXSID001256634
• Molecular Weight: 292.3 g/mol
• Solubility: >43.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 477872-06-3

Description

“N-ethyl-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide” is a compound with the CAS Number: 477872-06-3. It has a molecular weight of 292.34 and its IUPAC name is this compound. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H16N2O2/c1-2-19-18(22)17(21)15-13-10-6-7-11-14(13)20-16(15)12-8-4-3-5-9-12/h3-11,20H,2H2,1H3,(H,19,22). This code provides a detailed description of the molecule’s structure, including the positions of the atoms and the types of bonds between them.

Physical And Chemical Properties Analysis

The compound is solid in physical form. More specific physical and chemical properties such as melting point, solubility, and stability are not available in the retrieved data.

Scientific Research Applications

Chemical Reactivity and Synthesis

The chemical reactivity of acetamide derivatives, including compounds structurally similar to N-ethyl-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide, is significant in heterocyclic synthesis. 2-cyano-N-(2-hydroxyethyl) acetamide, for instance, is noted for its role as a critical intermediate in synthesizing various heterocyclic systems, which are valuable in numerous scientific and pharmaceutical applications (Gouda et al., 2015).

Biological Activities and Therapeutic Potential

The exploration of acetamide derivatives extends to examining their biological activities and potential therapeutic applications. For instance, α-substituted lactams and acetamides, a group to which this compound structurally relates, have shown promise as ion channel modulators, especially in the context of drug-resistant epilepsy (Krivoshein, 2020). Additionally, the compound Piracetam, sharing a similar acetamide structure, has been recognized for its nootropic effects and potential in managing central nervous system disorders, further highlighting the therapeutic relevance of this chemical class (Dhama et al., 2021).

Environmental Impact and Degradation Studies

The degradation pathways and environmental impact of acetamide derivatives are also areas of active research. Studies on acetaminophen, a compound structurally similar to acetamide derivatives, have led to insights into the advanced oxidation processes used to treat acetaminophen in aqueous mediums. This research sheds light on kinetics, mechanisms, and by-products of the degradation process, contributing to our understanding of the environmental fate and treatment of such compounds (Qutob et al., 2022).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302, H312, and H332, indicating that the compound may be harmful if swallowed, in contact with skin, or if inhaled.

Mechanism of Action

Target of Action

Indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It’s known that indole derivatives can interact with their targets in a variety of ways, leading to different biological effects . For instance, some indole derivatives have been shown to inhibit polymerization of tubulin, leading to cell apoptosis .

Biochemical Pathways

Indole derivatives are known to impact a wide range of biochemical pathways due to their broad-spectrum biological activities . For example, some indole derivatives have been found to inhibit the polymerization of tubulin, a key protein in the mitotic spindle, which can lead to cell cycle arrest .

Result of Action

Certain indole derivatives have been shown to induce cell apoptosis in a dose-dependent manner and arrest cells in the g2/m phase